Cas no 1261860-01-8 (Ethyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid)

• Product Name: Ethyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid
• CAS No: 1261860-01-8
• MF: C₁₅H₅F₉O₂
• MW: 388.184635877609
• CID: 4997206
• Update Time: 2025-05-17

Ethyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid

• Inchi： 1S/C15H5F9O2/c1-2-26-15(25)5-10(20)6(16)3(7(17)11(5)21)4-8(18)12(22)14(24)13(23)9(4)19/h2H2,1H3
• InChI Key： VVZGFZUARLQPEU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)OCC)C(=C(C=1C1C(=C(C(=C(C=1F)F)F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 478
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid

Ethyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid (CAS No. 1261860-01-8): A Comprehensive Overview

Ethyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid (CAS No. 1261860-01-8) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and electronic properties. This compound belongs to a class of molecules known for their potential applications in various domains, including materials science, organic electronics, and drug development.

The molecular structure of Ethyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid features a biphenyl core substituted with nine fluorine atoms at specific positions. This extensive fluorination imparts remarkable stability and distinct electronic characteristics to the molecule. The presence of fluorine atoms not only enhances the thermal and chemical resistance of the compound but also influences its interactions with biological systems, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate biological activity and improve pharmacokinetic profiles. The introduction of fluorine atoms into a molecular framework can lead to changes in lipophilicity, metabolic stability, and binding affinity to biological targets. These properties make fluorinated biphenyls particularly valuable in the design of novel therapeutic agents.

One of the most compelling aspects of Ethyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid is its potential as a building block for more complex molecules. Its rigid biphenyl core provides a stable scaffold that can be functionalized at various positions to create derivatives with tailored properties. This flexibility has opened up numerous possibilities for its application in drug discovery and materials science.

Recent studies have demonstrated the utility of fluorinated biphenyls in the development of organic semiconductors and liquid crystal materials. The electron-withdrawing nature of fluorine atoms can significantly influence the electronic properties of these materials, making them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The unique electronic characteristics of Ethyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid position it as a promising candidate for such applications.

Beyond materials science, there is growing evidence suggesting that fluorinated biphenyls exhibit interesting biological activities. For instance, certain derivatives have shown potential as kinase inhibitors and anti-inflammatory agents. The structural features of Ethyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid, particularly the presence of multiple fluorine atoms at specific positions on the biphenyl core, may contribute to its ability to interact with biological targets in unique ways.

The synthesis of Ethyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of nine fluorine atoms requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve this goal. These methods not only facilitate the introduction of fluorine atoms but also allow for further functionalization at other positions on the molecular framework.

In conclusion, Ethyl 2,3,5,6,2',3',4',5',6'-nonafluorobiphenyl-4-carboxylic acid (CAS No. 1261860-01-8) is a multifaceted compound with significant potential in various fields. Its unique structural features make it an attractive candidate for applications in materials science and drug development. As research continues to uncover new applications for this compound and its derivatives，its importance is likely to grow even further.